![molecular formula C22H33N5O B5579804 3-[(4-{1-[3-(dimethylamino)propyl]-1H-imidazol-2-yl}piperidin-1-yl)carbonyl]-N,N-dimethylaniline](/img/structure/B5579804.png)
3-[(4-{1-[3-(dimethylamino)propyl]-1H-imidazol-2-yl}piperidin-1-yl)carbonyl]-N,N-dimethylaniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4-{1-[3-(dimethylamino)propyl]-1H-imidazol-2-yl}piperidin-1-yl)carbonyl]-N,N-dimethylaniline is a useful research compound. Its molecular formula is C22H33N5O and its molecular weight is 383.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 383.26851069 g/mol and the complexity rating of the compound is 489. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Transformations
Chemical Synthesis and Derivative Formation : Research on compounds structurally similar to the query demonstrates a broad interest in synthesizing derivatives with varied potential applications. For instance, studies have explored the synthesis of 1,4-dihydropyridine derivatives and their reactions to produce imidazolones and α-(piperidin-4-yl)glycine derivatives, indicating the versatility of related compounds in generating pharmacologically relevant structures (Stanovnik et al., 2002).
Applications in Imaging and Diagnosis
Imaging and Diagnostic Applications : The development of mixed ligand fac-tricarbonyl complexes using imidazole-based structures for potential imaging and diagnostic applications showcases the intersection of chemistry and biomedical sciences. Such studies hint at the use of complex molecules in enhancing imaging techniques, potentially including those related to the queried compound (Mundwiler et al., 2004).
Catalytic and Synthetic Utility
Catalysis and Synthetic Utility : Research into the catalytic roles and synthetic utility of related compounds, including transformations into imidazoles and the generation of structurally diverse libraries, underscores the significance of these chemical structures in facilitating complex chemical reactions. This line of inquiry suggests potential areas of application for the queried compound in catalysis and synthetic organic chemistry (Roman, 2013).
Enabling Drug Design and Development
Drug Design and Development : The exploration of imidazoline and related structures in drug design, particularly as GPIIb/IIIa integrin antagonists, highlights the pharmaceutical relevance of these chemical frameworks. Such research points to the potential of structurally similar compounds in contributing to the development of new therapeutic agents (Hayashi et al., 1998).
Safety and Hazards
Properties
IUPAC Name |
[3-(dimethylamino)phenyl]-[4-[1-[3-(dimethylamino)propyl]imidazol-2-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H33N5O/c1-24(2)12-6-13-26-16-11-23-21(26)18-9-14-27(15-10-18)22(28)19-7-5-8-20(17-19)25(3)4/h5,7-8,11,16-18H,6,9-10,12-15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGIKQCOOFCTBPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN1C=CN=C1C2CCN(CC2)C(=O)C3=CC(=CC=C3)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H33N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.